2-{2-[3-(allyloxy)benzylidene]hydrazino}-N-(2-furylmethyl)-2-oxoacetamide

• IUPAC Name: N-(furan-2-ylmethyl)-N'-[(E)-(3-prop-2-enoxyphenyl)methylideneamino]oxamide
• InChI: InChI=1S/C17H17N3O4/c1-2-8-23-14-6-3-5-13(10-14)11-19-20-17(22)16(21)18-12-15-7-4-9-24-15/h2-7,9-11H,1,8,12H2,(H,18,21)(H,20,22)/b19-11+
• InChI Key: MSUFJKLXDXQBHJ-YBFXNURJSA-N
• Canonical SMILES: C=CCOC1=CC=CC(=C1)C=NNC(=O)C(=O)NCC2=CC=CO2
• Isomeric SMILES: C=CCOC1=CC=CC(=C1)/C=N/NC(=O)C(=O)NCC2=CC=CO2
• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol

Description

2-{2-[3-(allyloxy)benzylidene]hydrazino}-N-(2-furylmethyl)-2-oxoacetamide, also known as FFAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine.

Mechanism of Action

2-{2-[3-(allyloxy)benzylidene]hydrazino}-N-(2-furylmethyl)-2-oxoacetamide exerts its effects by inhibiting the activity of various enzymes and transcription factors that are involved in the inflammatory and oxidative stress pathways. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the expression of antioxidant enzymes, such as SOD and CAT.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to reduce oxidative stress, inhibit inflammation, and improve insulin sensitivity. Additionally, it has been shown to have a protective effect on the nervous system, reducing the risk of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{2-[3-(allyloxy)benzylidene]hydrazino}-N-(2-furylmethyl)-2-oxoacetamide is its low toxicity, making it a safe compound for use in lab experiments. However, its low solubility in water can make it difficult to work with, and its stability can be affected by exposure to light and air.

Future Directions

There are a number of future directions for research on 2-{2-[3-(allyloxy)benzylidene]hydrazino}-N-(2-furylmethyl)-2-oxoacetamide. One area of interest is its potential use in the treatment of cancer, as it has been shown to exhibit anti-tumor effects. Additionally, further research is needed to determine the optimal dosage and administration route for this compound, as well as its long-term safety and efficacy. Finally, the development of more efficient synthesis methods for this compound could facilitate its widespread use in research and clinical applications.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in the field of medicine. Its anti-inflammatory and antioxidant properties make it a promising candidate for the treatment of various diseases, and further research is needed to fully explore its potential. While there are some limitations to its use in lab experiments, its low toxicity and potential benefits make it a compound worthy of further investigation.

Scientific Research Applications

2-{2-[3-(allyloxy)benzylidene]hydrazino}-N-(2-furylmethyl)-2-oxoacetamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders.